Cas no 138709-32-7 (1,1'-Sulfanediylbis[2-bromo-4,5-bis(methylsulfanyl)benzene])

• Product Name: 1,1'-Sulfanediylbis[2-bromo-4,5-bis(methylsulfanyl)benzene]
• CAS No: 138709-32-7
• MF: C₁₆H₁₆Br₂S₅
• MW: 528.43123626709
• CID: 2773386
• PubChem ID: 14964489
• Update Time: 2025-04-21

1,1'-Sulfanediylbis[2-bromo-4,5-bis(methylsulfanyl)benzene] Chemical and Physical Properties

Names and Identifiers

• 138709-32-7
• DTXSID30566169
• 1,1'-Sulfanediylbis[2-bromo-4,5-bis(methylsulfanyl)benzene]

• Inchi： 1S/C16H16Br2S5/c1-19-13-5-9(17)11(7-15(13)21-3)23-12-8-16(22-4)14(20-2)6-10(12)18/h5-8H,1-4H3
• InChI Key： MYHKAIJSVPIFHN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1SC1=C(C=C(C(=C1)SC)SC)Br)SC)SC

Computed Properties

• Exact Mass: 527.82018Da
• Monoisotopic Mass: 525.82223Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 127Ų